Cas no 404958-68-5 (tert-Butyl (3S,4R)-6-Chloro-3,5-dihydroxyhexanoate)

• Product Name: tert-Butyl (3S,4R)-6-Chloro-3,5-dihydroxyhexanoate
• CAS No: 404958-68-5
• MF: C₁₀H₁₉ClO₄
• MW: 238.708462953568
• CID: 2085505
• Update Time: 2023-11-22

tert-Butyl (3S,4R)-6-Chloro-3,5-dihydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3S,4R)-6-Chloro-3,5-dihydroxyhexanoate
• (3S,5R)-3,5-Dihydroxy-6-chlorohexanoic acid tert-butyl ester
• (3S,5R)-6-Chloro-3,5-dihydroxyhexanoic Acid 1,1-Dimethylethyl Ester

• Inchi： 1S/C10H19ClO4/c1-10(2,3)15-9(14)5-7(12)4-8(13)6-11/h7-8,12-13H,4-6H2,1-3H3/t7-,8+/m0/s1
• InChI Key： FIKPWJZUGTVXCO-JGVFFNPUSA-N
• SMILES： ClC[C@@H](C[C@@H](CC(=O)OC(C)(C)C)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 200
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives